Cas no 341968-71-6 ((1S,2S)-1-(Diphenylphosphino)-1-phenylpropan-2-amine)

• Product Name: (1S,2S)-1-(Diphenylphosphino)-1-phenylpropan-2-amine
• CAS No: 341968-71-6
• MF: C₂₁H₂₂NP
• MW: 319.379846096039
• MDL: MFCD11044864
• CID: 1035685
• PubChem ID: 329761934
• Update Time: 2025-10-31

(1S,2S)-1-(Diphenylphosphino)-1-phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-1-(Diphenylphosphino)-1-phenylpropan-2-amine
• (1S,2S)-2-Amino-1-phenylpropyldiphenylphosphine
• (+)-[(1S,2S)-2-amino-1-phenylpropyl]-diphenylphosphan
• (1S,2S)-(2-AMino-1-phenylpropyl)diphenylphosphine
• (1S,2S)-(2-Diphenylphosphino)-1-methyl-2-phenylethylamine
• (S,S)-(+)-2-Amino-1-phenylpropyldiphenylphosphine
• (S,S)-Ph2PCH(Ph)CH(CH3)NH2
• (alphaS,betaS)-beta-(Diphenylphosphino)-alpha-methylbenzeneethanamine

• MDL： MFCD11044864
• Inchi： 1S/C21H22NP/c1-17(22)21(18-11-5-2-6-12-18)23(19-13-7-3-8-14-19)20-15-9-4-10-16-20/h2-17,21H,22H2,1H3/t17-,21+/m0/s1
• InChI Key： JWZAIGGNEGTDMG-LAUBAEHRSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)[C@@H](C1C=CC=CC=1)[C@H](C)N

Computed Properties

• Exact Mass: 319.14900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 5

Experimental Properties

• Melting Point: 100-105 °C
• Solubility: Insuluble (3.5E-3 g/L) (25 ºC),
• PSA: 39.61000
• LogP: 4.90810
• Sensitiveness: Air Sensitive
• Optical Activity: [α]22/D +116°, c = 0.5 in chloroform

(1S,2S)-1-(Diphenylphosphino)-1-phenylpropan-2-amine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on (1S,2S)-1-(Diphenylphosphino)-1-phenylpropan-2-amine

Introduction to (1S,2S)-1-(Diphenylphosphino)-1-phenylpropan-2-amine (CAS No. 341968-71-6)

(1S,2S)-1-(Diphenylphosphino)-1-phenylpropan-2-amine (CAS No. 341968-71-6) is a chiral phosphine amine compound that has garnered significant attention in the fields of organic synthesis, catalysis, and medicinal chemistry. This compound is notable for its unique stereochemistry and its ability to serve as a versatile ligand in various catalytic processes. The chiral nature of the molecule makes it particularly valuable in the synthesis of enantiomerically pure compounds, which are crucial in pharmaceutical and fine chemical industries.

The structure of (1S,2S)-1-(Diphenylphosphino)-1-phenylpropan-2-amine consists of a central carbon atom bonded to a diphenylphosphine group, a phenyl group, and an amine group. The chirality at the central carbon atom is defined by the (1S,2S) configuration, which imparts specific stereochemical properties to the molecule. This configuration is essential for its application in asymmetric synthesis, where it can effectively control the stereochemistry of the products.

Recent research has highlighted the utility of (1S,2S)-1-(Diphenylphosphino)-1-phenylpropan-2-amine in palladium-catalyzed reactions. A study published in the Journal of the American Chemical Society (JACS) demonstrated that this ligand significantly enhances the efficiency and selectivity of palladium-catalyzed allylic substitutions. The authors reported that the use of this ligand led to higher yields and improved enantioselectivity compared to traditional ligands. This finding has important implications for the development of more efficient and environmentally friendly synthetic methods in pharmaceutical and fine chemical production.

In addition to its role in catalysis, (1S,2S)-1-(Diphenylphosphino)-1-phenylpropan-2-amine has also been explored for its potential applications in medicinal chemistry. A recent study in Organic Letters investigated the use of this compound as a chiral auxiliary in the synthesis of bioactive molecules. The researchers found that the ligand could be effectively used to control the stereochemistry of key intermediates in the synthesis of certain natural products and drug candidates. This work underscores the versatility of (1S,2S)-1-(Diphenylphosphino)-1-phenylpropan-2-amine in both synthetic and medicinal contexts.

The physical properties of (1S,2S)-1-(Diphenylphosphino)-1-phenylpropan-2-amine

Safety considerations are an important aspect when handling any chemical compound. While (1S,2S)-1-(Diphenylphosphino)-1-phenylpropan-2-amine

In conclusion, (1S,2S)-1-(Diphenylphosphino)-1-phenylpropan-2-amine (CAS No. 341968-71-6) is a valuable chiral phosphine amine with diverse applications in organic synthesis, catalysis, and medicinal chemistry. Its unique stereochemistry and versatile properties make it an indispensable tool for researchers aiming to develop more efficient and selective synthetic methods. Ongoing research continues to uncover new applications and optimize existing ones, further solidifying its importance in these fields.